![molecular formula C24H14F6N2O3 B2824499 3-({[3-(trifluoromethyl)benzoyl]oxy}imino)-1-[3-(trifluoromethyl)benzyl]-1,3-dihydro-2H-indol-2-one CAS No. 303996-92-1](/img/structure/B2824499.png)
3-({[3-(trifluoromethyl)benzoyl]oxy}imino)-1-[3-(trifluoromethyl)benzyl]-1,3-dihydro-2H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-({[3-(trifluoromethyl)benzoyl]oxy}imino)-1-[3-(trifluoromethyl)benzyl]-1,3-dihydro-2H-indol-2-one” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups, including the trifluoromethyl groups and the indole ring. The exact structure would depend on the specific arrangement of these groups within the molecule .Scientific Research Applications
1. Photochemical Transformations
The compound has been studied in the context of photochemical transformations of oxepino[3,2-b]indolones, leading to the formation of indole-spiro(2-alkyl-2-aroyl)-3-ones. This research suggests its potential application in synthesizing complex molecular structures under light-induced conditions (Humphrey et al., 1983).
2. Enantioselective Synthesis
The compound has been explored for its role in the enantioselective synthesis of benzo[a]- and indolo[2,3-a]quinolizidines. This involves a two-step route including cyclocondensation and stereocontrolled cyclization, indicating its importance in stereoselective chemical syntheses (Amat et al., 2007).
3. Synthesis of 1,2,4-Triazoles
The compound is relevant in the synthesis of di- and trisubstituted 1,2,4-triazoles containing indole fragments. This underscores its utility in creating compounds with potential pharmacological properties (Kelarev et al., 1993).
4. Chiral Brønsted Acid Catalysts
Its derivatives have been used in the design of chiral Brønsted acid catalysts for stereoselective reactions, demonstrating its role in advanced catalyst development (Momiyama et al., 2016).
5. Microwave-Assisted Syntheses
The compound is involved in microwave-assisted syntheses of N-heterocycles, showcasing its application in efficient and clean synthetic methodologies (Portela-Cubillo et al., 2008).
6. O-Benzylation and Radical Perfluoroalkylation
It has been used in the development of novel acid-catalyzed O-benzylation reagents and in radical perfluoroalkylation processes, highlighting its versatility in various organic synthesis reactions (Yamada et al., 2012); (Leifert et al., 2016).
Mechanism of Action
The mechanism of action of this compound would depend on its intended use. For example, if it were a pharmaceutical compound, its mechanism of action would depend on the specific biological target it interacts with. Unfortunately, without more specific information, it’s challenging to provide a detailed analysis of its mechanism of action .
Future Directions
The future directions for research involving this compound would likely depend on its potential applications. For example, if it has promising pharmaceutical properties, future research might focus on optimizing its synthesis, studying its mechanism of action, or evaluating its safety and efficacy in clinical trials .
properties
IUPAC Name |
[(Z)-[2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]indol-3-ylidene]amino] 3-(trifluoromethyl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H14F6N2O3/c25-23(26,27)16-7-3-5-14(11-16)13-32-19-10-2-1-9-18(19)20(21(32)33)31-35-22(34)15-6-4-8-17(12-15)24(28,29)30/h1-12H,13H2/b31-20- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEVITVSIPWFQSX-GTWSWNCMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NOC(=O)C3=CC(=CC=C3)C(F)(F)F)C(=O)N2CC4=CC(=CC=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)/C(=N/OC(=O)C3=CC(=CC=C3)C(F)(F)F)/C(=O)N2CC4=CC(=CC=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H14F6N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-({[3-(trifluoromethyl)benzoyl]oxy}imino)-1-[3-(trifluoromethyl)benzyl]-1,3-dihydro-2H-indol-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.